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Compound of Interest

Compound Name: 5,5-DIMETHYLHEXANAL

Cat. No.: B6155269

An In-depth Technical Guide to 5,5-
DIMETHYLHEXANAL

This technical guide provides a comprehensive overview of 5,5-dimethylhexanal (CAS
Number: 55320-58-6), including its physical constants, a detailed experimental protocol for its
synthesis, and a logical workflow for its preparation and purification.[1][2] This document is
intended for researchers, scientists, and professionals in the field of drug development and
organic synthesis.

Core Compound Information

5,5-dimethylhexanal is an organic compound classified as an aldehyde.[2] Its structure
consists of a hexanal backbone with two methyl groups attached to the C5 position.

Physical and Chemical Properties

The key physical and chemical properties of 5,5-dimethylhexanal are summarized in the table
below. These properties are crucial for its handling, storage, and application in various
chemical reactions.
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Property Value Source
CAS Number 55320-58-6 [11[2]
Molecular Formula C8H160 [1][3]
Molecular Weight 128.21 g/mol [2]
IUPAC Name 5,5-dimethylhexanal [2]
Boiling Point (Predicted) 160.5+9.0 °C

Density (Predicted) 0.811 £ 0.06 g/cm3

SMILES CC(C)(c)yccee=0 [2][3]
InChiKey XVXGREGYPLBBOW- 23]
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Experimental Protocols: Synthesis of 5,5-

Dimethylhexanal

A common and effective method for the synthesis of 5,5-dimethylhexanal is the oxidation of

the corresponding primary alcohol, 5,5-dimethyl-1-hexanol. The following protocol is a

generalized procedure based on a Swern oxidation, which is known for its mild conditions and

high yields in converting primary alcohols to aldehydes.

Reaction Scheme:
5,5-dimethyl-1-hexanol — 5,5-dimethylhexanal

Materials and Reagents:

Oxalyl chloride

Anhydrous dimethyl sulfoxide (DMSO)

Anhydrous dichloromethane (DCM)

5,5-dimethyl-1-hexanol
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Triethylamine (TEA)
Anhydrous sodium sulfate
Hexanes

Ethyl acetate

Procedure:

Preparation of the Swern Reagent: In a flame-dried, three-necked round-bottom flask
equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve oxalyl
chloride (1.2 equivalents) in anhydrous dichloromethane (DCM) at -78 °C (a dry ice/acetone
bath). To this solution, add a solution of anhydrous dimethyl sulfoxide (DMSO) (2.2
equivalents) in anhydrous DCM dropwise via the dropping funnel, ensuring the internal
temperature does not rise above -60 °C. Stir the resulting mixture for 15 minutes.

Oxidation of the Alcohol: Add a solution of 5,5-dimethyl-1-hexanol (1.0 equivalent) in
anhydrous DCM to the activated DMSO solution dropwise, maintaining the temperature at
-78 °C. Stir the reaction mixture for 1-2 hours at this temperature.

Quenching the Reaction: Add triethylamine (TEA) (5.0 equivalents) to the reaction mixture.
Allow the mixture to warm to room temperature and stir for an additional hour.

Work-up and Extraction: Quench the reaction by the addition of water. Separate the organic
layer, and extract the aqueous layer with DCM (3 x 50 mL). Combine the organic layers and
wash sequentially with 1 M HCI, saturated sodium bicarbonate solution, and brine.

Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and
concentrate the solvent in vacuo. Purify the crude product by silica gel column
chromatography using a gradient of ethyl acetate in hexanes to yield pure 5,5-
dimethylhexanal.

Logical Workflow and Signaling Pathways

The following diagram illustrates a logical workflow for the synthesis and purification of 5,5-

dimethylhexanal via the oxidation of its corresponding alcohol.
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Caption: Logical workflow for the synthesis of 5,5-dimethylhexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6155269#5-5-dimethylhexanal-cas-number-and-
physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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